![molecular formula C21H16ClN3O5 B3897966 2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide](/img/structure/B3897966.png)
2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide
Overview
Description
2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide is a chemical compound that has been extensively studied in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as FC-131 or NSC-710305 and belongs to the class of compounds known as vinyl benzamides.
Mechanism of Action
The mechanism of action of 2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes, including histone deacetylases (HDACs) and protein kinases.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. These effects include the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide in lab experiments is its ability to inhibit the activity of HDACs. This makes it a useful tool for studying the role of HDACs in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for research involving 2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide. Some of these directions include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Studies to determine the potential of this compound as a therapeutic agent in the treatment of various diseases.
3. Development of more potent and selective analogs of this compound.
4. Studies to determine the potential of this compound as a tool for studying the role of HDACs in various biological processes.
In conclusion, this compound is a chemical compound that has been extensively studied in scientific research. This compound has shown potential as a therapeutic agent in the treatment of various diseases and has been used as a tool for studying the role of HDACs in various biological processes. Further research is needed to fully understand the mechanism of action of this compound and to determine its potential as a therapeutic agent.
Scientific Research Applications
2-chloro-N-[1-{[(2-furylmethyl)amino]carbonyl}-2-(4-nitrophenyl)vinyl]benzamide has been extensively studied for its potential as a therapeutic agent in the treatment of various diseases. Some of the diseases that have been studied include cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
2-chloro-N-[(Z)-3-(furan-2-ylmethylamino)-1-(4-nitrophenyl)-3-oxoprop-1-en-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClN3O5/c22-18-6-2-1-5-17(18)20(26)24-19(21(27)23-13-16-4-3-11-30-16)12-14-7-9-15(10-8-14)25(28)29/h1-12H,13H2,(H,23,27)(H,24,26)/b19-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRJRRNILAMJOFW-UNOMPAQXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC(=CC2=CC=C(C=C2)[N+](=O)[O-])C(=O)NCC3=CC=CO3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)N/C(=C\C2=CC=C(C=C2)[N+](=O)[O-])/C(=O)NCC3=CC=CO3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClN3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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